2-[({1-[(2-isopropyl-4-methyl-1,3-thiazol-5-yl)carbonyl]-3-piperidinyl}oxy)methyl]pyridine

• IUPAC Name: (4-methyl-2-propan-2-yl-1,3-thiazol-5-yl)-[3-(pyridin-2-ylmethoxy)piperidin-1-yl]methanone
• InChI: InChI=1S/C19H25N3O2S/c1-13(2)18-21-14(3)17(25-18)19(23)22-10-6-8-16(11-22)24-12-15-7-4-5-9-20-15/h4-5,7,9,13,16H,6,8,10-12H2,1-3H3
• InChI Key: OCYQOCLPBOVILL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C(C)C)C(=O)N2CCCC(C2)OCC3=CC=CC=N3
• Molecular Formula: C19H25N3O2S
• Molecular Weight: 359.5 g/mol

Description

Synthesis Analysis

• The synthesis of related thiazolopyridine and thiazolopyridine derivatives often involves condensation and cyclocondensation reactions. For example, thiazolopyridine derivatives can be synthesized through a process involving the condensation of thiazolinone with benzaldehydes, followed by cyclocondensation with malononitrile (Lamphon et al., 2004).

Molecular Structure Analysis

• The molecular and crystal structures of closely related compounds, like pyridine derivatives, have been studied using X-ray diffraction, revealing extensive networks of intramolecular and intermolecular hydrogen bonds influencing their conformation and packing in crystals (Kuleshova & Khrustalev, 2000).

Chemical Reactions and Properties

• Various thiazolopyridines, including isothiazolopyridines, exhibit different chemical behaviors depending on their structural modifications. These can include reactions with different nucleophiles and the formation of various derivatives (Karczmarzyk & Malinka, 2004).

Physical Properties Analysis

• The physical properties of pyridine derivatives, such as 1-methyl-2-oxo-3-acetoxy-4-hydroxy-4-(phenyl)piperidine, have been characterized, indicating the influence of different functional groups and structural elements on their physical characteristics (Kuleshova & Khrustalev, 2000).

Chemical Properties Analysis

• The chemical properties of related compounds like thiazolopyridines often involve their reactivity under various conditions, including their potential for forming a wide range of derivatives through reactions with different chemical agents (Lamphon et al., 2004).